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Compound of Interest

Compound Name: 1-(2-Chloroethyl)imidazole

CAS No.: 92952-84-6

Cat. No.: B1596721

Get Quote

Executive Summary & Operational Directive
1-(2-Chloroethyl)imidazole (and its hydrochloride salt) is a potent alkylating agent used

frequently as a pharmaceutical intermediate.[1] Unlike standard organic waste, this compound

presents a dual hazard: immediate corrosivity (skin/eye damage) and delayed genotoxicity

(DNA alkylation).[2]

Operational Directive:

NEVER dispose of this compound down the drain.[3]

NEVER mix with strong oxidizers (risk of N-oxide formation or exothermic reaction).

ALWAYS segregate as Halogenated Organic Waste.

RECOMMENDED: Chemically deactivate (quench) trace residues and spills using the

Thiosulfate Protocol before final disposal.

Hazard Profiling: The Aziridinium Mechanism
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To handle this chemical safely, one must understand why it is toxic.[2] The chloroethyl side

chain is not statically stable; it undergoes an intramolecular cyclization to form a highly reactive

Aziridinium Ion.[4]

The Mechanism of Toxicity
Cyclization: The imidazole nitrogen (nucleophile) attacks the carbon bearing the chlorine

(electrophile).

Aziridinium Formation: This forms a strained, positively charged 3-membered ring

(aziridinium).

Alkylation: This ring is highly unstable and will ring-open upon contact with biological

nucleophiles (e.g., Guanine bases in DNA), causing cross-linking and mutation.[2]

Safety Implication: Because the hydrochloride salt (CAS: 7098-11-5) is often handled as a

solid, dust inhalation poses a severe risk to lung tissue where moisture facilitates this

cyclization in situ.[1][2]

Quantitative Hazard Data
Parameter Specification Critical Note

CAS Number 7098-11-5 (HCl salt)
Verify specific salt form before

handling.[1]

GHS Classification
Skin Corr.[1][3][5][6][7][8] 1C;

Muta. 2 (Suspected)

Treat as a mutagenic

corrosive.

Target Organs Lungs, Skin, Eyes
Irreversible eye damage is a

primary risk.[1][2]

Incompatibility
Strong Oxidizers, Strong

Bases

Bases accelerate aziridinium

formation.[1][2]

Waste Code (RCRA) D002 (Corrosive), Halogenated
Not P-listed, but requires

specific segregation.[1][2]
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Pre-Disposal Stabilization: The "Thiosulfate
Quench"
For cleaning glassware, spills, or deactivating residual stock, simple dilution is insufficient.[1][2]

You must chemically destroy the alkylating potential.

The Strategy: We utilize Sodium Thiosulfate, a "soft" nucleophile that reacts faster than

biological targets, displacing the chloride to form a non-toxic, water-soluble Bunte salt.[1][2]

Protocol: Chemical Deactivation of Residues
Scope: Use this for glassware rinsing, small spill cleanup, or deactivating <5g of residual

material.[2]

Reagents Required:

Sodium Thiosulfate (

), 10% w/v aqueous solution.[2]

Sodium Bicarbonate (

), solid or saturated solution (to buffer pH).[2]

Step-by-Step Procedure:

Preparation: In a fume hood, prepare a deactivation solution containing 10% Sodium

Thiosulfate and 1% Sodium Bicarbonate in water.

Application:

For Glassware: Soak contaminated items in the solution for 24 hours.

For Spills: Cover the spill with solid Sodium Bicarbonate first (to neutralize acid), then soak

with Thiosulfate solution.[2]

Reaction Time: Allow to stand for at least 12 hours. The thiosulfate will convert the

chloroethyl group into a thiosulfate ester (Bunte salt).
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Verification: Check pH. If acidic (< pH 5), add more bicarbonate.[2]

Final Disposal: The resulting mixture is now chemically deactivated but still constitutes

Chemical Waste. Label as "Deactivated Halogenated Waste" and dispose of according to

Section 4.

Expert Insight: Do not use bleach (Hypochlorite). Bleach can oxidize the imidazole ring or form

chloramines, potentially creating more toxic volatile byproducts.[2] Stick to Thiosulfate.

Waste Stream Segmentation & Disposal
Proper segregation prevents dangerous cross-reactions in the waste drum.

Decision Matrix
Scenario A: Bulk Solid/Liquid (>10g)

Do not quench. Large scale quenching can be exothermic.

Action: Package in original container or HDPE waste bottle.

Label: "Hazardous Waste - Corrosive, Toxic - 1-(2-Chloroethyl)imidazole."[1][2]

Stream: High-BTU Incineration (Halogenated).

Scenario B: Trace Residues / Quenched Solutions

Action: Collect in the "Aqueous Halogenated" waste stream.

Label: "Aqueous Waste with Thiosulfate - Trace Halogenated Organics."

Stream: Fuel Blending / Incineration.
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DOT Visualization: Disposal Workflow
The following diagram outlines the decision logic for disposing of this compound safely.

Waste Generation:
1-(2-Chloroethyl)imidazole

Assess Quantity & State

Bulk Material (>10g)

High Conc.

Trace / Glassware / Spills

Residues

Pack in HDPE Container
Do NOT Quench

Apply Thiosulfate Quench
(24 Hour Soak)

Solid Hazardous Waste
(Incineration)

Aqueous Halogenated Waste
(Fuel Blending)

After pH Check

Click to download full resolution via product page

Caption: Decision matrix for segregating bulk stock from trace residues requiring deactivation.

Emergency Response Protocols
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Event Immediate Action Secondary Action

Skin Contact

Wash immediately with soap

and water for 15 min.[1] Do not

scrub (abraded skin absorbs

faster).

Seek medical attention.[9][7][8]

Monitor for delayed erythema

(redness).

Eye Contact
Rinse with water for 15+

minutes.[1] Lift eyelids.

Emergency Room immediately.

Corrosive damage can be

permanent.

Inhalation

Move to fresh air.[1][3][9][7][8]

If breathing is difficult, give

oxygen.[2]

Monitor for pulmonary edema

(fluid in lungs) for 24 hours.

Spill (<100ml)
Evacuate area.[1] Don PPE

(Nitrile gloves x2, Goggles).

Apply Solid Sodium

Bicarbonate to neutralize, then

absorb.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1596721?utm_src=pdf-custom-synthesis#bc-rfq
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://shop.chemsupply.com.au/documents/Q09UJ37W.pdf
https://pdf.benchchem.com/193/Application_Notes_and_Protocols_Bis_2_chloroethyl_amine_Hydrochloride_as_a_Reagent_in_Organic_Synthesis.pdf
https://chemical-label.com/en/ghs/print-clp/18994-78-0/1-2-chloroethyl-1h-imidazole-hydrochloride
https://www.carlroth.com/medias/SDB-X998-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMDg5NTV8YXBwbGljYXRpb24vcGRmfGhlZS9oZTAvOTE0OTM4ODk0NzQ4Ni9TREJfWDk5OF9HQl9FTi5wZGZ8NjA5MDEzZjJjZDEzZTUxMjg4NzUzZjZkOTc4MWYxMWM3NGU4MThjYjcyNDUzMmY1YTRkOGRmNzdiM2ZjYjVjZA
https://www.fishersci.com/store/msds?partNumber=CC20874DA&productDescription=2-%28CHLOROMETHYL%29-1-METHYL1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.echemi.com/sds/2-chloromethyl-1h-imidazole-hydrochloride-pd180810127647.html
https://www.cdhfinechemical.com/images/product/msds/19_1176652607_2-MethylImidazole-CASNO-693-98-1-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC109215000&countryCode=US&language=en
https://pdf.benchchem.com/193/Identifying_and_minimizing_impurities_in_Bis_2_chloroethyl_amine_hydrochloride_synthesis.pdf
https://apps.dtic.mil/sti/tr/pdf/ADA374567.pdf
https://www.benchchem.com/product/b1596721/docs#technical-guide-safe-handling-and-disposal-of-1-2-chloroethyl-imidazole
https://www.benchchem.com/product/b1596721/docs#technical-guide-safe-handling-and-disposal-of-1-2-chloroethyl-imidazole
https://www.benchchem.com/product/b1596721/docs#technical-guide-safe-handling-and-disposal-of-1-2-chloroethyl-imidazole
https://www.benchchem.com/product/b1596721/docs#technical-guide-safe-handling-and-disposal-of-1-2-chloroethyl-imidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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